Cas no 3228-03-3 (5-Isopropyl-3-methylphenol)

5-Isopropyl-3-methylphenol Properties

Names and Identifiers

• 3-Isopropyl-5-methylphenol
• 5-Isopropyl-3-methylphenol
• 5-Isopropyl-3-methylphenolneat
• 3-isopropyl-5-hydroxytoluene
• 3-methyl-5-(2-propyl)phenol
• 3-methyl-5-isopropylphenol
• 5-Isopropyl-m-cresol
• Phenol,3-methyl-5-(1-methylethyl)
• 3-isopropyl-5-methyl-phenol
• F0001-0963
• NS00045629
• ZDUIHRJGDMTBEX-UHFFFAOYSA-
• InChI=1/C10H14O/c1-7(2)9-4-8(3)5-10(11)6-9/h4-7,11H,1-3H3
• AMY37161
• 3-Methyl-5-(1-methylethyl)phenol
• 3228-03-3
• SCHEMBL487239
• EN300-20596
• Z104479096
• Phenol, 3-methyl-5-(1-methylethyl)-
• BDBM248164
• EINECS 221-762-2
• UNII-27O3KU2MLN
• m-cymen-5-ol
• 27O3KU2MLN
• FT-0612074
• AKOS000120995
• 3-methyl-5-(propan-2-yl)phenol
• Carvacrol derivative, 7
• F91799
• 3-methyl-5-propan-2-ylphenol
• GS2750
• DTXSID6062915
• DB-048193
• m-Cymen-5-ol; 3-Isopropyl-5-methylphenol; 3-Methyl-5-isopropylphenol; 5-Isopropyl-m-cresol
• ALBB-035762
• +Expand

• MDL： MFCD00012299
• InChIKey： ZDUIHRJGDMTBEX-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14O/c1-7(2)9-4-8(3)5-10(11)6-9/h4-7,11H,1-3H3
• SMILES： CC(C)C1=CC(=CC(=C1)C)O

Computed Properties

• Exact Mass: 150.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 150.104
• Heavy Atom Count: 11
• Complexity: 120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: 17
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 2.82400
• PSA: 20.23000
• Refractive Index: 1.5106 (estimate)
• Boiling Point: 241°C
• Melting Point: 49-51 °C(lit.)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: >230 °F
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.9688 (estimate)

5-Isopropyl-3-methylphenol Security Information

• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26; S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：8
• Dangerous goods sign： Xi
• Hazardous Material transportation number：1759
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：warning
• HazardClass：8

5-Isopropyl-3-methylphenol Customs Data

• HS CODE：2907199090
• Customs Data：

  China Customs Code:

  2907199090

  Overview:

  2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%